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Compound of Interest

Compound Name: 4-Ethenyloxane-4-carboxylic acid

Cat. No.: B2502634

Disclaimer: Publicly available scientific literature and databases contain limited specific
information regarding the synthesis, properties, and biological activity of 4-Ethenyloxane-4-
carboxylic acid. This guide, therefore, provides a foundational overview based on its chemical
structure and data from analogous compounds, intended to support research and development
efforts.

Introduction

4-Ethenyloxane-4-carboxylic acid, with the chemical formula C8H1203, is a heterocyclic
organic compound. Its structure features a central oxane (tetrahydropyran) ring, a carboxylic
acid group, and an ethenyl (vinyl) group, both attached to the same carbon atom (C4). The
presence of these functional groups suggests potential for diverse chemical reactivity and
biological applications, positioning it as a molecule of interest for researchers in medicinal
chemistry and materials science. This document aims to provide a comprehensive technical
overview, including its physicochemical properties, potential synthetic routes, and speculative
biological relevance based on related structures.

Physicochemical Properties

Quantitative data for 4-Ethenyloxane-4-carboxylic acid is not extensively reported. The
following table summarizes basic calculated and supplier-provided information.
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Property Value Source
CAS Number 2305255-31-4 Chemical Suppliers[1]
Molecular Formula C8H1203 Chemical Suppliers[1]
Molecular Weight 156.18 g/mol Chemical Suppliers[1]
4-Ethenyl-oxane-4-carboxylic
IUPAC Name _
acid
SMILES C=Cc1(ccocene(=0)o Chemical Suppliers[1]

Note: Experimental data on properties such as melting point, boiling point, and solubility are not
readily available in the public domain.

Spectroscopic Characterization (Predicted)

Detailed experimental spectra for 4-Ethenyloxane-4-carboxylic acid are not published.
However, based on its functional groups, the following characteristic spectroscopic features
can be predicted. This information is crucial for the identification and characterization of the
compound in a laboratory setting.
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Spectroscopy

Predicted Chemical Shifts /
Frequencies

Assignment

1H NMR

~10-13 ppm (broad singlet)

Carboxylic acid proton (-
COOH)

~5.8-6.0 ppm (multiplet)

Vinyl proton (-CH=)

~5.0-5.3 ppm (multiplet)

Vinyl protons (=CHz)

~3.5-4.0 ppm (multiplet)

Methylene protons adjacent to

ether oxygen (-O-CHz-)

~1.5-2.5 ppm (multiplet)

Methylene protons on the

oxane ring
Carboxylic acid carbonyl
13C NMR ~175-185 ppm
carbon (-COOH)
~135-145 ppm Vinyl carbon (-CH=)
~110-120 ppm Vinyl carbon (=CH2)
Methylene carbons adjacent to
~60-70 ppm
ether oxygen (-O-CHz-)
Methylene carbons on the
~30-40 ppm ]
oxane ring
~40-50 ppm Quaternary carbon (C4)

IR Spectroscopy

2500-3300 cm~t (very broad)

O-H stretch of the carboxylic
acid

~1700-1725 cm~1 (strong)

C=0 stretch of the carboxylic

acid

~1640 cm~t (medium)

C=C stretch of the vinyl group

~1050-1150 cm~1 (strong)

C-O-C stretch of the ether

Potential Synthetic Pathways
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While a specific, validated synthesis for 4-Ethenyloxane-4-carboxylic acid is not described in
the available literature, a plausible synthetic route can be conceptualized based on established
organic chemistry principles. Below is a hypothetical workflow for its synthesis.

Hypothetical Synthesis Workflow

Tetrahydro-4H-pyran-4-one

l

Reaction with a vinyl nucleophile
(e.g., Vinylmagnesium bromide)

:

4-Ethenyl-oxan-4-ol

Introduction of a nitrile group
(e.g., via reaction with NaCN/acid)

4-Ethenyl-oxane-4-carbonitrile

'

Hydrolysis of the nitrile

4-Ethenyloxane-4-carboxylic acid

Click to download full resolution via product page
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Caption: A potential multi-step synthesis of 4-Ethenyloxane-4-carboxylic acid.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of 4-Ethenyl-oxan-4-ol

To a solution of Tetrahydro-4H-pyran-4-one in anhydrous diethyl ether under an inert
atmosphere (e.g., argon or nitrogen), add a solution of vinylmagnesium bromide dropwise at
0°C.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Quench the reaction by the slow addition of a saturated agueous solution of ammonium
chloride.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the crude tertiary alcohol.

Step 2: Synthesis of 4-Ethenyl-oxane-4-carbonitrile
Dissolve the crude 4-Ethenyl-oxan-4-ol in a suitable solvent such as dichloromethane.

Treat the solution with an aqueous solution of sodium cyanide followed by the dropwise
addition of an acid (e.g., hydrochloric acid) at a low temperature.

Stir the biphasic mixture vigorously for several hours.

Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate to afford the nitrile intermediate.

Step 3: Hydrolysis to 4-Ethenyloxane-4-carboxylic acid

o Reflux the crude 4-Ethenyl-oxane-4-carbonitrile in an aqueous solution of a strong acid (e.g.,
sulfuric acid or hydrochloric acid) or a strong base (e.g., sodium hydroxide).
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e Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

e If basic hydrolysis is used, acidify the reaction mixture to precipitate the carboxylic acid.
o Collect the solid product by filtration, wash with cold water, and dry.
 Purify the final product by recrystallization or column chromatography.

Potential Applications in Drug Development

The structural motifs within 4-Ethenyloxane-4-carboxylic acid suggest several avenues for its
potential application in drug discovery and development.

» Scaffold for Library Synthesis: The carboxylic acid group provides a handle for derivatization,
allowing for the creation of a library of amides, esters, and other derivatives. The vinyl group
can also be functionalized through various addition reactions.

» Bioisosteric Replacement: The oxane ring is a common feature in many bioactive molecules
and can serve as a bioisostere for other cyclic systems.

» Metabolic Stability: The replacement of a carbocyclic ring with a tetrahydropyran ring can
sometimes improve the metabolic stability and pharmacokinetic profile of a drug candidate.

The biological activities of related oxane derivatives suggest that this compound could be
explored for various therapeutic areas.

4-Ethenyloxane-4-carboxylic acid Screening Library Biological Assays Hit Identification Lead Optimization

Click to download full resolution via product page

Caption: A logical workflow for the exploration of 4-Ethenyloxane-4-carboxylic acid in drug
discovery.

Conclusion and Future Directions
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4-Ethenyloxane-4-carboxylic acid is a compound with potential for further investigation in
both synthetic and medicinal chemistry. The immediate research priorities should include:

Development and optimization of a reliable synthetic route.

Full spectroscopic characterization (NMR, IR, Mass Spectrometry) and X-ray crystallography
to confirm its structure.

Evaluation of its physicochemical properties, such as solubility and pKa.

Screening for biological activity in a variety of in vitro assays.

The insights gained from these foundational studies will be critical in determining the potential
utility of this molecule and its derivatives in the development of new therapeutics and functional
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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